Cas no 439096-32-9 (6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE)

6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a 4-methoxyphenyl group at the 6-position and a methyl group at the 2-position. The 7-amino functionality enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules. Its structural framework is conducive to further derivatization, making it valuable for drug discovery and pharmacological research. The methoxy group may influence electronic properties, potentially improving solubility or binding affinity in target applications. This compound is of interest for its role in developing novel therapeutic agents, particularly in kinase inhibition or CNS-targeted research.
6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE structure
439096-32-9 structure
Product Name:6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
CAS No:439096-32-9
MF:
MW:
MDL:MFCD03012770
CID:3028180
Update Time:2025-06-14

6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE Chemical and Physical Properties

Names and Identifiers

    • 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
    • 6-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ylamine
    • MDL: MFCD03012770

Experimental Properties

  • Melting Point: 166-168°

6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE Security Information

  • HazardClass:IRRITANT

6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287143-5g
6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine
439096-32-9 97%
5g
$408 2021-08-18
abcr
AB257043-500 mg
6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine, 95%; .
439096-32-9 95%
500mg
€215.40 2023-04-27
abcr
AB257043-1 g
6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine, 95%; .
439096-32-9 95%
1g
€315.00 2023-04-27
abcr
AB257043-5 g
6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine, 95%; .
439096-32-9 95%
5g
€859.90 2023-04-27
abcr
AB257043-10 g
6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine, 95%; .
439096-32-9 95%
10g
€1594.20 2023-04-27
Chemenu
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Chemenu
CM287143-5g
6-(4-Methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine
439096-32-9 97%
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$480 2023-03-21
Matrix Scientific
042743-500mg
6-(4-Methoxyphenyl)-2-methylpyrazolo-[1,5-a]pyrimidin-7-amine, >95%
439096-32-9 >95%
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Matrix Scientific
042743-1g
6-(4-Methoxyphenyl)-2-methylpyrazolo-[1,5-a]pyrimidin-7-amine, >95%
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Matrix Scientific
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6-(4-Methoxyphenyl)-2-methylpyrazolo-[1,5-a]pyrimidin-7-amine, >95%
439096-32-9 >95%
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Additional information on 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE

Research Briefing on 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS: 439096-32-9)

In recent years, the compound 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS: 439096-32-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE lies in its pyrazolopyrimidine core, which is known for its ability to interact with ATP-binding sites of kinases. Recent studies have demonstrated that this compound exhibits selective inhibition against a subset of protein kinases, making it a valuable candidate for targeted cancer therapies. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its efficacy in suppressing aberrant kinase signaling pathways in non-small cell lung cancer (NSCLC) cell lines, with an IC50 value in the nanomolar range.

Beyond its kinase inhibitory properties, 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE has also been investigated for its role in inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its ability to modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, suggesting potential applications in rheumatoid arthritis and other chronic inflammatory conditions. The compound's methoxyphenyl moiety appears to enhance its bioavailability and metabolic stability, as evidenced by pharmacokinetic studies in rodent models.

From a synthetic chemistry perspective, advancements in the scalable production of 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE have been reported. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges in large-scale manufacturing.

Despite these promising findings, challenges remain in the clinical translation of 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE. Current research is focused on elucidating its off-target effects and potential toxicity profiles. Preliminary toxicology data presented at the 2023 American Chemical Society Annual Meeting indicated a favorable safety window in animal models, but further studies are needed to confirm these observations in humans.

In conclusion, 6-(4-METHOXYPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE represents a versatile scaffold with multiple therapeutic applications. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a compelling candidate for future drug development. Ongoing research efforts are expected to further refine its pharmacological properties and explore its potential in combination therapies. The scientific community anticipates that this compound may soon progress to early-stage clinical trials, particularly in oncology and autoimmune diseases.

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